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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)phenol

Cat. No.: B084324 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides a comprehensive, step-

by-step guide to the personal protective equipment (PPE), operational procedures, and

disposal of 4-(4-Bromophenoxy)phenol.

Chemical Safety and Hazard Information
4-(4-Bromophenoxy)phenol is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[4][5] Adherence to proper

safety protocols is crucial to minimize exposure and ensure a safe laboratory environment.

Identifier Value

CAS Number 13320-48-4

Molecular Formula C₁₂H₉BrO₂

Molecular Weight 265.10 g/mol [6]

Melting Point 73-78 °C

Storage Temperature 2-8°C
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Hazard Statement Description

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1][4]

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled[4]

H335 May cause respiratory irritation[1][2][3]

H411 Toxic to aquatic life with long lasting effects[4]

Operational Plan: From Receipt to Disposal
This section outlines the procedural workflow for handling 4-(4-Bromophenoxy)phenol in a

laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials.[1] The recommended storage temperature is between 2-8°C. Keep the container

tightly closed.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 4-(4-Bromophenoxy)phenol:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

dust particles and splashes.[7]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[8][9] Always

inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: Use a NIOSH-approved N95 dust mask or a respirator to prevent

inhalation of the powdered chemical. All respiratory protection should be used in accordance
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with a comprehensive respiratory protection program.

Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin

contact.[9] Closed-toe shoes are also mandatory.[7]

Handling and Experimental Use
Ventilation: All handling of 4-(4-Bromophenoxy)phenol should be conducted in a certified

chemical fume hood to ensure adequate ventilation and minimize inhalation exposure.[1][3]

Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[1] Use

appropriate tools for transferring the chemical, such as a spatula.

Hygiene Practices: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in the laboratory.

[3][10]

Accidental Spills and Exposure
In the event of a spill or accidental exposure, immediate action is critical.

Spill Response:

Evacuate personnel from the immediate area.

Ensure proper PPE is worn before attempting to clean the spill.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a suitable, closed container for disposal.[1]

For large spills, follow your institution's emergency spill response protocol.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes.[1][2] Seek medical attention if irritation
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persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do.[1][2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1][2]

Disposal Plan
Proper disposal of 4-(4-Bromophenoxy)phenol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: 4-(4-Bromophenoxy)phenol is considered hazardous waste due to

its irritant properties and toxicity to aquatic life.

Segregation and Labeling:

Collect all waste material (including contaminated PPE and cleaning materials) in a

designated, properly labeled, and sealed hazardous waste container.

The label should clearly identify the contents as "Hazardous Waste: 4-(4-
Bromophenoxy)phenol" and include the appropriate hazard pictograms.

Disposal Method:

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Alternatively, dispose of the waste through a licensed hazardous waste disposal company.

Always follow local, state, and federal regulations for hazardous waste disposal.

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling 4-(4-Bromophenoxy)phenol
safely.
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Caption: Standard Operating Procedure Workflow
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Caption: Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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